Cas no 1361707-97-2 (3-(3,5-Dichlorophenyl)-2,6-difluoropyridine)

• Product Name: 3-(3,5-Dichlorophenyl)-2,6-difluoropyridine
• CAS No: 1361707-97-2
• MF: C₁₁H₅Cl₂F₂N
• MW: 260.066907644272
• CID: 4799689
• Update Time: 2025-10-16

3-(3,5-Dichlorophenyl)-2,6-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dichlorophenyl)-2,6-difluoropyridine

• Inchi： 1S/C11H5Cl2F2N/c12-7-3-6(4-8(13)5-7)9-1-2-10(14)16-11(9)15/h1-5H
• InChI Key： JFMOSJZXCZJWIS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=NC(=CC=1)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9

Additional information on 3-(3,5-Dichlorophenyl)-2,6-difluoropyridine

Introduction to 3-(3,5-Dichlorophenyl)-2,6-difluoropyridine (CAS No. 1361707-97-2)

3-(3,5-Dichlorophenyl)-2,6-difluoropyridine (CAS No. 1361707-97-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with dichlorophenyl and difluoromethyl groups. These substitutions contribute to its distinct chemical properties and potential biological activities.

The chemical structure of 3-(3,5-Dichlorophenyl)-2,6-difluoropyridine is particularly noteworthy due to the presence of halogenated substituents. The dichlorophenyl group enhances the lipophilicity of the molecule, while the difluoromethyl groups introduce electronic effects that can influence the compound's reactivity and stability. These properties make it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 3-(3,5-Dichlorophenyl)-2,6-difluoropyridine in several therapeutic areas. One notable application is in the development of novel antiviral agents. Research has shown that compounds with similar structural motifs exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The specific combination of halogenated substituents in 3-(3,5-Dichlorophenyl)-2,6-difluoropyridine may enhance its ability to interfere with viral replication processes.

In addition to antiviral applications, 3-(3,5-Dichlorophenyl)-2,6-difluoropyridine has been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those derived from solid tumors. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. Further research is needed to elucidate the exact molecular targets and to optimize the compound for clinical use.

The synthesis of 3-(3,5-Dichlorophenyl)-2,6-difluoropyridine has been extensively studied and optimized to improve yield and purity. Common synthetic routes involve multistep processes that include halogenation reactions and coupling reactions to form the desired pyridine derivative. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

In terms of pharmacokinetics, 3-(3,5-Dichlorophenyl)-2,6-difluoropyridine exhibits favorable properties that make it suitable for in vivo studies. Its lipophilicity allows for good absorption and distribution in biological systems. However, careful consideration must be given to its metabolic stability and potential for drug-drug interactions when designing preclinical and clinical trials.

Toxicological studies have also been conducted to assess the safety profile of 3-(3,5-Dichlorophenyl)-2,6-difluoropyridine. Initial results indicate that it has a relatively low toxicity profile at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential before advancing to human trials.

The future prospects for 3-(3,5-Dichlorophenyl)-2,6-difluoropyridine are promising. Ongoing research aims to further explore its biological activities and optimize its properties for specific therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, with a focus on developing novel drugs that can address unmet medical needs.

In conclusion, 3-(3,5-Dichlorophenyl)-2,6-difluoropyridine (CAS No. 1361707-97-2) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for further investigation and development as a therapeutic agent.